Cas no 533869-12-4 (4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533869-12-4
• MF: C₂₃H₂₇N₃O₄S₂
• MW: 473.608183145523
• CID: 5914402
• PubChem ID: 2158818
• Update Time: 2025-06-30

4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 4-(azepan-1-ylsulfonyl)-N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• F0557-0168
• 533869-12-4
• AKOS024583424
• 4-(azepane-1-sulfonyl)-N-[(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-4-(azepan-1-ylsulfonyl)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Oprea1_731076
• Benzamide, N-(4-ethoxy-3-methyl-2(3H)-benzothiazolylidene)-4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-

• Inchi： 1S/C23H27N3O4S2/c1-3-30-19-9-8-10-20-21(19)25(2)23(31-20)24-22(27)17-11-13-18(14-12-17)32(28,29)26-15-6-4-5-7-16-26/h8-14H,3-7,15-16H2,1-2H3
• InChI Key： MWICMKBKRKETDT-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 473.14429870g/mol
• Monoisotopic Mass: 473.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 654.0±65.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Additional information on 4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 533869-12-4 and Product Name: 4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound with the CAS number 533869-12-4 and the product name 4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an azepane sulfonamide moiety and a benzothiazole scaffold, makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various disease mechanisms. The compound in question exhibits structural features that are reminiscent of molecules known to interact with biological targets such as enzymes and receptors. Specifically, the azepane-1-sulfonyl group is known for its ability to modulate protein-protein interactions, while the benzothiazol-2-ylidenebenzamide moiety has shown potential in inhibiting certain kinases and other enzymes involved in inflammatory pathways. These characteristics make it an intriguing subject for further exploration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules containing the azepane scaffold can cross the blood-brain barrier, which is a critical requirement for any therapeutic agent targeting central nervous system (CNS) diseases. Additionally, the 4-ethoxy-3-methyl substituents on the benzothiazole ring contribute to its lipophilicity, enhancing its ability to penetrate neural tissues. This combination of properties suggests that this compound could be a valuable tool in developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The benzamide group in the molecular structure also plays a crucial role in its pharmacological profile. Benzamides are well-known for their ability to act as scaffolds for designing molecules with potent biological activity. In particular, they have been extensively studied for their anti-inflammatory and analgesic properties. The presence of the (2Z)-configuration in the double bond within the benzothiazole ring adds another layer of complexity to its interactions with biological targets. This geometric arrangement can influence how the molecule binds to proteins and enzymes, potentially affecting its efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that this compound can interact with several key targets relevant to neurological diseases. For instance, it has been predicted to bind to monoamine oxidase (MAO) enzymes, which are implicated in mood disorders such as depression. Furthermore, its interaction with other enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) pathways suggests potential applications in managing inflammation-related conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the azepane sulfonamide group is particularly challenging due to its sensitivity to hydrolysis under basic conditions. However, recent methodologies have demonstrated effective ways to handle these reactions under controlled conditions, ensuring that the desired product is obtained with minimal side reactions. Similarly, the installation of the 4-ethoxy-3-methyl substituents on the benzothiazole ring has been refined through careful selection of reagents and reaction conditions.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm its molecular structure and purity before it is subjected to biological testing. Preliminary results from cell-based assays have shown promising activity against several disease-relevant targets, warranting further investigation into its therapeutic potential.

The development of new drug candidates is often hampered by issues related to pharmacokinetics and drug metabolism. However, preliminary data suggest that this compound exhibits favorable pharmacokinetic properties when tested in animal models. Its ability to maintain stable levels in circulation over extended periods indicates good bioavailability and reduced susceptibility to rapid degradation by metabolic enzymes. This is an encouraging finding that could streamline future preclinical studies.

In conclusion, the compound with CAS No. 533869-12-4 and product name 4-(azepane-1-sulfonyl)-N-(2Z)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for treating neurological disorders and other conditions characterized by inflammation or enzymatic dysregulation. Further research is warranted to fully elucidate its biological activity and potential therapeutic applications.